4-(5-Fluoro-2-methylphenyl)benzoic acid
Overview
Description
“4-(5-Fluoro-2-methylphenyl)benzoic acid” is a chemical compound with the CAS Number: 1179797-95-5 . It has a molecular weight of 230.24 and its IUPAC name is 3’-fluoro-6’-methyl [1,1’-biphenyl]-4-carboxylic acid .
Molecular Structure Analysis
The molecular structure of “4-(5-Fluoro-2-methylphenyl)benzoic acid” consists of a biphenyl group with a carboxylic acid (COOH) group attached to one of the phenyl rings . The other phenyl ring has a fluorine atom and a methyl group attached to it .Physical And Chemical Properties Analysis
“4-(5-Fluoro-2-methylphenyl)benzoic acid” has a molecular weight of 230.23 g/mol . Unfortunately, specific physical properties such as melting point, boiling point, and solubility were not found in the available resources.Scientific Research Applications
Synthesis of N-(3-Amino-4-methylphenyl)benzamide
This compound can be used in the synthesis of N-(3-Amino-4-methylphenyl)benzamide, a crucial building block of many drug candidates . A continuous flow microreactor system was developed to synthesize this compound and determine intrinsic reaction kinetics parameters .
Kinetics Study in Microflow System
The compound can be used in a microflow system to study the kinetics of the synthesis of N-(3-Amino-4-methylphenyl)benzamide . The established kinetic model can calculate the selectivity and conversion of the acylation reaction, which are in good agreement with the experimental results .
Condensation of o-Aminothiophenoles
The compound can be used in the condensation of o-aminothiophenoles with carboxylic acids and their derivatives . This process is used in the synthesis of benzothiazoles, a class of compounds that have been found to have a wide variety of biological activities .
Synthesis of Benzothiazoles
The compound can be used in the synthesis of benzothiazoles, a class of compounds that have been found to have a wide variety of biological activities . Benzothiazoles are widely found in nature and are essential for life .
Cytotoxicity Studies
The compound can be used in cytotoxicity studies. These studies are important for understanding the potential effects of a compound on living cells .
Synthesis of New Derivatives
The compound can be used in the synthesis of new derivatives of 4-fluoro benzoic acid . These derivatives can have a wide range of applications in various fields of research .
Safety and Hazards
properties
IUPAC Name |
4-(5-fluoro-2-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FO2/c1-9-2-7-12(15)8-13(9)10-3-5-11(6-4-10)14(16)17/h2-8H,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVAZOVXWXPBULN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)F)C2=CC=C(C=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70681143 |
Source
|
| Record name | 5'-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Fluoro-2-methylphenyl)benzoic acid | |
CAS RN |
1179797-95-5 |
Source
|
| Record name | 5'-Fluoro-2'-methyl[1,1'-biphenyl]-4-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70681143 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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